Cas no 1469035-76-4 (2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine
• CAS No: 1469035-76-4
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 5840555
• PubChem ID: 82391821
• Update Time: 2025-06-08

2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine
• 1469035-76-4
• EN300-1803822

• Inchi： 1S/C12H17FN2O/c1-15-6-5-14-8-11(15)9-3-4-10(13)12(7-9)16-2/h3-4,7,11,14H,5-6,8H2,1-2H3
• InChI Key： ZCMLQTYOYNGQSE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1CNCCN1C

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine

Comprehensive Overview of 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine (CAS No. 1469035-76-4)

2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine, identified by its CAS number 1469035-76-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development and neuroscience. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its biochemical reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine has surged due to their unique properties, such as improved metabolic stability and bioavailability. These attributes are critical in the design of central nervous system (CNS) drugs, where precision and efficacy are paramount. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which could pave the way for innovative treatments for neurological disorders.

The synthesis of 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine involves multi-step organic reactions, including aryl halide substitution and N-methylation. Its molecular structure, characterized by a piperazine core and a substituted phenyl ring, offers a versatile scaffold for further chemical modifications. This adaptability has led to its exploration in medicinal chemistry, where it serves as a building block for more complex molecules.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential applications. While detailed clinical data remain limited, preliminary studies suggest that it may interact with dopamine and serotonin receptors, making it a candidate for psychiatric and neurodegenerative research. Additionally, its lipophilic nature enhances its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies.

From an industrial perspective, 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine is often discussed in the context of green chemistry and sustainable synthesis methods. Researchers are actively seeking eco-friendly alternatives to traditional synthetic routes, aligning with global trends toward environmentally responsible manufacturing. This focus on sustainability has further elevated the compound's profile in academic and industrial circles.

In summary, 2-(4-fluoro-3-methoxyphenyl)-1-methylpiperazine (CAS No. 1469035-76-4) represents a promising area of study in modern chemistry and pharmacology. Its structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As scientific advancements continue, this compound may play a pivotal role in the development of next-generation pharmaceuticals and biochemical tools.